![molecular formula C11H12BrN3O B5720400 1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole](/img/structure/B5720400.png)
1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole
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Overview
Description
1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole, also known as BMT-1, is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.
Scientific Research Applications
1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the activity of the enzyme Hsp90, which is involved in the folding and stabilization of many proteins. This inhibition leads to the degradation of client proteins, which can have therapeutic implications in diseases such as cancer. This compound has also been shown to have anti-inflammatory and anti-angiogenic properties, which make it a potential candidate for the treatment of various inflammatory and angiogenic diseases.
Mechanism of Action
The mechanism of action of 1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole involves the inhibition of Hsp90, which is a chaperone protein that plays a key role in the folding and stabilization of many proteins. By inhibiting Hsp90, this compound leads to the degradation of client proteins, which can have therapeutic implications in diseases such as cancer. This compound has also been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of many genes that are important in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, which can lead to the inhibition of tumor growth. This compound has also been shown to have anti-inflammatory and anti-angiogenic properties, which make it a potential candidate for the treatment of various inflammatory and angiogenic diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole in lab experiments is its high potency and selectivity. This compound has been shown to have a high affinity for Hsp90, which makes it a potent inhibitor of this enzyme. However, one of the limitations of using this compound is its relatively short half-life, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole. One potential direction is the development of more potent and selective inhibitors of Hsp90. Another potential direction is the investigation of the anti-inflammatory and anti-angiogenic properties of this compound, which could lead to the development of new treatments for various inflammatory and angiogenic diseases. Additionally, the use of this compound in combination with other drugs could lead to synergistic effects that could enhance its therapeutic potential.
Synthesis Methods
The synthesis of 1-[2-(4-bromo-2-methylphenoxy)ethyl]-1H-1,2,4-triazole involves the reaction of 4-bromo-2-methylphenol with 2-chloroethyl triazole in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been reported to have a yield of up to 90% and is considered to be efficient and reliable.
properties
IUPAC Name |
1-[2-(4-bromo-2-methylphenoxy)ethyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN3O/c1-9-6-10(12)2-3-11(9)16-5-4-15-8-13-7-14-15/h2-3,6-8H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEDFISFOTVGUFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)OCCN2C=NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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